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Cat. No.: B15560444

Get Quote

An In-depth Examination of the Biological Activity of Macrosphelide A Across Diverse Cell

Lines for Researchers, Scientists, and Drug Development Professionals.

Macrosphelide A (MSPA), a 16-membered macrolide, has garnered significant interest in the

field of cancer research due to its selective cytotoxic and pro-apoptotic activities against

various cancer cell lines. Initially recognized for its ability to inhibit cell-cell adhesion,

subsequent studies have unveiled its potential as an anticancer agent. This guide provides a

comprehensive comparison of Macrosphelide A's effects on different cell types, supported by

experimental data, detailed protocols, and visual representations of its mechanism of action.

Quantitative Analysis of Cytotoxic Activity
The cytotoxic effects of Macrosphelide A have been evaluated across a panel of human

cancer and normal cell lines. The half-maximal inhibitory concentration (IC50) and cell viability

data highlight the compound's selective potency against cancerous cells.
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Cell Line Cell Type
MSPA
Concentrati
on (µM)

Incubation
Time (h)

Cell
Viability (%)

IC50 (µM)

HepG2
Hepatocellula

r Carcinoma
12.5 96 51.7 ~25

HL-60
Promyelocyti

c Leukemia
12.5 96 54.6 ~30

MCF-7

Breast

Adenocarcino

ma

12.5 96 48.4 ~20

THLE-3
Normal Liver

Epithelial
12.5 96 78.2 > 50

PBMC

Peripheral

Blood

Mononuclear

Cells

12.5 96 86.2 > 50

MCF-10A

Non-

tumorigenic

Breast

Epithelial

12.5 96 94.5 > 50

Data extracted from studies demonstrating the selective cytotoxic effect of MSPA on cancer

cells compared to non-cancer cells.[1]

Mechanism of Action: A Dual Approach to Cancer
Cell Inhibition
Macrosphelide A employs a multifaceted strategy to impede cancer cell proliferation and

induce cell death. Its mechanisms involve the induction of apoptosis through both intrinsic and

extrinsic signaling pathways and the disruption of key metabolic processes unique to cancer

cells.
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Induction of Apoptosis
Macrosphelide A has been shown to trigger apoptosis, a form of programmed cell death, in

cancer cells. This process is initiated by a rapid increase in intracellular reactive oxygen

species (ROS), which in turn activates the c-Jun N-terminal kinase (JNK) signaling pathway.[2]

Activation of the JNK pathway is a critical step that leads to the engagement of both the

extrinsic and intrinsic apoptotic pathways. The extrinsic pathway is activated through the

upregulation of Fas expression and subsequent activation of caspase-8.[2] This pathway is

further linked to the intrinsic, or mitochondrial, pathway by the cleavage of Bid, a Bcl-2 family

protein.[2]

Targeting Cancer Metabolism
A significant aspect of Macrosphelide A's anticancer activity is its ability to target the altered

metabolism of cancer cells, often referred to as the Warburg effect. MSPA has been identified

to directly bind to and inhibit three key metabolic enzymes:

Enolase 1 (ENO1)[1]

Aldolase A (ALDOA)

Fumarate Hydratase (FH)

By inhibiting these enzymes, Macrosphelide A disrupts both glycolysis and the tricarboxylic

acid (TCA) cycle, leading to a reduction in cancer cell viability.

Signaling Pathways and Experimental Workflows
To visually represent the complex mechanisms of Macrosphelide A, the following diagrams

have been generated using the DOT language.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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